Methyl (2S,3S)-2-(3-methylimidazol-4-yl)-6-oxo-1-propylpiperidine-3-carboxylate

• IUPAC Name: methyl (2S,3S)-2-(3-methylimidazol-4-yl)-6-oxo-1-propylpiperidine-3-carboxylate
• InChI: InChI=1S/C14H21N3O3/c1-4-7-17-12(18)6-5-10(14(19)20-3)13(17)11-8-15-9-16(11)2/h8-10,13H,4-7H2,1-3H3/t10-,13-/m0/s1
• InChI Key: OEMRMACOVMPPIG-GWCFXTLKSA-N
• Canonical SMILES: CCCN1C(C(CCC1=O)C(=O)OC)C2=CN=CN2C
• Isomeric SMILES: CCCN1[C@@H]([C@H](CCC1=O)C(=O)OC)C2=CN=CN2C
• Molecular Formula: C14H21N3O3
• Molecular Weight: 279.33 g/mol

Description

Methyl (2S,3S)-2-(3-methylimidazol-4-yl)-6-oxo-1-propylpiperidine-3-carboxylate, also known as MPPC, is a chemical compound that has been widely studied for its potential applications in scientific research. MPPC is a piperidine derivative and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

Methyl (2S,3S)-2-(3-methylimidazol-4-yl)-6-oxo-1-propylpiperidine-3-carboxylate acts as a dopamine transporter inhibitor, which leads to an increase in dopamine levels in the brain. This increase in dopamine levels can lead to a variety of biochemical and physiological effects, including increased locomotor activity, increased heart rate, and increased blood pressure.
Biochemical and Physiological Effects:
Methyl (2S,3S)-2-(3-methylimidazol-4-yl)-6-oxo-1-propylpiperidine-3-carboxylate has been shown to have a variety of biochemical and physiological effects. It has been shown to increase dopamine levels in the brain, which can lead to increased locomotor activity, increased heart rate, and increased blood pressure. Methyl (2S,3S)-2-(3-methylimidazol-4-yl)-6-oxo-1-propylpiperidine-3-carboxylate has also been shown to have anxiolytic effects, which may make it useful in the treatment of anxiety disorders.

Advantages and Limitations for Lab Experiments

One advantage of using Methyl (2S,3S)-2-(3-methylimidazol-4-yl)-6-oxo-1-propylpiperidine-3-carboxylate in lab experiments is its high affinity for the dopamine transporter, which makes it a useful tool for studying the regulation of dopamine neurotransmission. However, one limitation of using Methyl (2S,3S)-2-(3-methylimidazol-4-yl)-6-oxo-1-propylpiperidine-3-carboxylate is its potential for abuse. Methyl (2S,3S)-2-(3-methylimidazol-4-yl)-6-oxo-1-propylpiperidine-3-carboxylate has been shown to have addictive properties, which may limit its use in certain types of experiments.

Future Directions

There are several future directions for research on Methyl (2S,3S)-2-(3-methylimidazol-4-yl)-6-oxo-1-propylpiperidine-3-carboxylate. One area of research could be the development of new compounds that have similar properties to Methyl (2S,3S)-2-(3-methylimidazol-4-yl)-6-oxo-1-propylpiperidine-3-carboxylate but with fewer potential side effects. Another area of research could be the investigation of Methyl (2S,3S)-2-(3-methylimidazol-4-yl)-6-oxo-1-propylpiperidine-3-carboxylate's potential use in the treatment of addiction and other neurological disorders. Additionally, research could be conducted to further elucidate the mechanism of action of Methyl (2S,3S)-2-(3-methylimidazol-4-yl)-6-oxo-1-propylpiperidine-3-carboxylate and its effects on the dopamine system.

Synthesis Methods

The synthesis of Methyl (2S,3S)-2-(3-methylimidazol-4-yl)-6-oxo-1-propylpiperidine-3-carboxylate involves the reaction of 1-methylpiperidine-3-carboxylic acid with 3-methylimidazole-4-carboxaldehyde, followed by the addition of propionic anhydride and subsequent reduction with sodium borohydride. The final product is obtained after purification through column chromatography.

Scientific Research Applications

Methyl (2S,3S)-2-(3-methylimidazol-4-yl)-6-oxo-1-propylpiperidine-3-carboxylate has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for the dopamine transporter, which makes it a useful tool for studying the regulation of dopamine neurotransmission. Methyl (2S,3S)-2-(3-methylimidazol-4-yl)-6-oxo-1-propylpiperidine-3-carboxylate has also been studied for its potential use in the treatment of addiction and other neurological disorders.